3-[2-(2,4-difluorophenyl)ethyl]-1-[3-(1H-pyrazol-1-yl)propanoyl]piperidine

• IUPAC Name: 1-[3-[2-(2,4-difluorophenyl)ethyl]piperidin-1-yl]-3-pyrazol-1-ylpropan-1-one
• InChI: InChI=1S/C19H23F2N3O/c20-17-7-6-16(18(21)13-17)5-4-15-3-1-10-23(14-15)19(25)8-12-24-11-2-9-22-24/h2,6-7,9,11,13,15H,1,3-5,8,10,12,14H2
• InChI Key: UAHJFCCGYKCSJX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CCN2C=CC=N2)CCC3=C(C=C(C=C3)F)F
• Molecular Formula: C19H23F2N3O
• Molecular Weight: 347.4 g/mol

Description

3-[2-(2,4-difluorophenyl)ethyl]-1-[3-(1H-pyrazol-1-yl)propanoyl]piperidine, also known as DPP-4 inhibitor, is a class of drugs used to treat type 2 diabetes mellitus.

Mechanism of Action

3-[2-(2,4-difluorophenyl)ethyl]-1-[3-(1H-pyrazol-1-yl)propanoyl]piperidine inhibitors increase the levels of incretin hormones, such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP), by inhibiting their degradation. This leads to an increase in insulin secretion and a decrease in glucagon secretion, resulting in a reduction in blood glucose levels.
Biochemical and Physiological Effects:
3-[2-(2,4-difluorophenyl)ethyl]-1-[3-(1H-pyrazol-1-yl)propanoyl]piperidine inhibitors have been shown to improve glycemic control in patients with type 2 diabetes mellitus. They also have beneficial effects on beta-cell function, insulin sensitivity, and glucose tolerance. In addition, 3-[2-(2,4-difluorophenyl)ethyl]-1-[3-(1H-pyrazol-1-yl)propanoyl]piperidine inhibitors have been shown to have anti-inflammatory and anti-atherosclerotic effects.

Advantages and Limitations for Lab Experiments

3-[2-(2,4-difluorophenyl)ethyl]-1-[3-(1H-pyrazol-1-yl)propanoyl]piperidine inhibitors are useful tools for studying the role of incretin hormones in glucose homeostasis. They can be used to investigate the effects of incretin hormones on insulin secretion, beta-cell function, and glucose metabolism. However, 3-[2-(2,4-difluorophenyl)ethyl]-1-[3-(1H-pyrazol-1-yl)propanoyl]piperidine inhibitors have limitations in terms of their specificity and selectivity for 3-[2-(2,4-difluorophenyl)ethyl]-1-[3-(1H-pyrazol-1-yl)propanoyl]piperidine, and their potential off-target effects.

Future Directions

Future research on 3-[2-(2,4-difluorophenyl)ethyl]-1-[3-(1H-pyrazol-1-yl)propanoyl]piperidine inhibitors could focus on the development of more selective and potent inhibitors, as well as the investigation of their effects on other physiological systems, such as the cardiovascular and immune systems. In addition, the use of 3-[2-(2,4-difluorophenyl)ethyl]-1-[3-(1H-pyrazol-1-yl)propanoyl]piperidine inhibitors in combination with other antidiabetic drugs could be explored to achieve better glycemic control in patients with type 2 diabetes mellitus. Finally, the potential role of 3-[2-(2,4-difluorophenyl)ethyl]-1-[3-(1H-pyrazol-1-yl)propanoyl]piperidine inhibitors in the prevention of type 2 diabetes mellitus and its complications could be investigated.

Scientific Research Applications

3-[2-(2,4-difluorophenyl)ethyl]-1-[3-(1H-pyrazol-1-yl)propanoyl]piperidine inhibitors have been extensively studied for their potential therapeutic effects in the treatment of type 2 diabetes mellitus. They work by inhibiting the enzyme dipeptidyl peptidase-4, which is responsible for the degradation of incretin hormones. Incretin hormones stimulate insulin secretion and inhibit glucagon secretion, leading to a decrease in blood glucose levels.